Sethoxydim 5-OH-MS02
Sethoxydim 5-OH-MS02
Brand Name:
Vulcanchem
CAS No.:
106613-06-3
VCID:
VC20774119
InChI:
InChI=1S/C17H29NO6S/c1-5-8-13(18-24-6-2)16-14(19)10-17(21,11-15(16)20)9-12(4)25(22,23)7-3/h12,19,21H,5-11H2,1-4H3/b18-13+
SMILES:
CCCC(=NOCC)C1=C(CC(CC1=O)(CC(C)S(=O)(=O)CC)O)O
Molecular Formula:
C17H29NO6S
Molecular Weight:
375.5 g/mol
Sethoxydim 5-OH-MS02
CAS No.: 106613-06-3
Cat. No.: VC20774119
Molecular Formula: C17H29NO6S
Molecular Weight: 375.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106613-06-3 |
|---|---|
| Molecular Formula | C17H29NO6S |
| Molecular Weight | 375.5 g/mol |
| IUPAC Name | 2-[(E)-N-ethoxy-C-propylcarbonimidoyl]-5-(2-ethylsulfonylpropyl)-3,5-dihydroxycyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C17H29NO6S/c1-5-8-13(18-24-6-2)16-14(19)10-17(21,11-15(16)20)9-12(4)25(22,23)7-3/h12,19,21H,5-11H2,1-4H3/b18-13+ |
| Standard InChI Key | QGONQIDZEBSHBA-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC |
| SMILES | CCCC(=NOCC)C1=C(CC(CC1=O)(CC(C)S(=O)(=O)CC)O)O |
| Canonical SMILES | CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator